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Abstract
Methyl 2-(4-chlorophenyl)-2-methylpropanoate (CAS No. 57225-86-2) is a halogenated

aromatic ester with potential applications as an intermediate in organic synthesis.[1][2] This

technical guide provides a consolidated overview of its known physical and chemical

properties, a proposed synthetic pathway based on established chemical principles, and

essential safety information. Due to the limited availability of in-depth research and application

data in the public domain, this document focuses on foundational information derived from

chemical databases and analogous compound syntheses to provide a practical guide for

researchers.

Introduction and Compound Identification
Methyl 2-(4-chlorophenyl)-2-methylpropanoate is a derivative of propanoic acid. The

structure is characterized by a chlorophenyl group and a gem-dimethyl substitution at the alpha

carbon of the methyl propanoate backbone. This structural arrangement makes it a subject of

interest for synthetic chemists exploring derivatives for various applications, including

agrochemicals and pharmaceuticals.[3]
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Compound Identifiers:

Chemical Name: Methyl 2-(4-chlorophenyl)-2-methylpropanoate[1]

Synonyms: Methyl 2-(4-chlorophenyl)-2-methylpropionate[1]

CAS Number: 57225-86-2[1][2]

Molecular Formula: C₁₁H₁₃ClO₂[1][2]

Molecular Weight: 212.67 g/mol [1]

Physicochemical Properties
The physicochemical properties of a compound are critical for designing synthetic routes,

purification strategies, and formulation development. The data for Methyl 2-(4-
chlorophenyl)-2-methylpropanoate is primarily based on computational predictions and

information from chemical suppliers.

Table 1: Physicochemical Data of Methyl 2-(4-chlorophenyl)-2-methylpropanoate

Property Value Source

Molecular Formula C₁₁H₁₃ClO₂ LookChem[1], Guidechem[2]

Molecular Weight 212.67 g/mol LookChem[1]

Appearance
Colorless to pale yellow liquid

(predicted)

Reign Pharma Pvt. Ltd. (for a

similar compound)[4]

PSA (Polar Surface Area) 26.30 Å² LookChem[1]

LogP (Octanol-Water Partition

Coefficient)
2.79 LookChem[1]

Purity (typical) >95% LookChem[1]

Proposed Synthesis Pathway
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While specific, peer-reviewed synthesis protocols for Methyl 2-(4-chlorophenyl)-2-
methylpropanoate are not extensively documented, a plausible and efficient method is the

Fischer-Speier esterification of the corresponding carboxylic acid, 2-(4-chlorophenyl)-2-

methylpropanoic acid.[5][6] This classic acid-catalyzed reaction is widely used in organic

synthesis for its reliability.[6][7]

Conceptual Workflow: Fischer-Speier Esterification
The reaction involves treating the carboxylic acid with an excess of methanol in the presence of

a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[6][7] The

use of excess alcohol shifts the equilibrium towards the formation of the ester product.[5]

Reactants

Reaction Conditions

2-(4-chlorophenyl)-2-
methylpropanoic Acid

Methyl 2-(4-chlorophenyl)-2-
methylpropanoate

+

Methanol (Excess) +

H₂SO₄ (catalyst)

drives reaction

Reflux

Water (H₂O)+
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Caption: Proposed Fischer-Speier esterification workflow.

Step-by-Step Experimental Protocol (Proposed)
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Reactor Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 2-(4-chlorophenyl)-2-methylpropanoic acid.

Reagent Addition: Add an excess of anhydrous methanol (e.g., 10-20 equivalents) to the

flask to act as both reactant and solvent.

Catalyst Introduction: Slowly and carefully add a catalytic amount of concentrated sulfuric

acid (typically 1-5 mol%) to the stirring mixture.

Reaction: Heat the mixture to reflux and maintain this temperature for several hours (e.g., 2-

10 hours).[6] Monitor the reaction progress using an appropriate technique like Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid by carefully adding a saturated solution of sodium bicarbonate.

Extraction: Extract the product into an organic solvent such as ethyl acetate or

dichloromethane.[8][9] Wash the organic layer with brine, dry it over anhydrous sodium

sulfate, and filter.[8]

Purification: Concentrate the organic solution under reduced pressure to obtain the crude

product.[8] Purify the crude ester by vacuum distillation or column chromatography to yield

pure Methyl 2-(4-chlorophenyl)-2-methylpropanoate.

Potential Applications and Research Interest
Esters of halogenated phenylpropanoic acids are valuable intermediates in the synthesis of

more complex molecules. While specific applications for this exact compound are not widely

published, structurally similar compounds are used in the development of:

Pharmaceuticals: As building blocks for active pharmaceutical ingredients (APIs). For

instance, related structures are intermediates in the synthesis of antihistamines like

fexofenadine.[10][11]

Agrochemicals: The synthesis of pesticides and herbicides often involves intermediates with

similar structural motifs.[3]
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Material Science: Used in the development of specialized polymers and other materials.

Further research is required to fully elucidate the potential applications of Methyl 2-(4-
chlorophenyl)-2-methylpropanoate.

Safety and Handling
Detailed toxicological data for this compound is not readily available. Therefore, it should be

handled with the standard precautions for laboratory chemicals.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of

vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents, acids, and bases.[4]

In case of exposure, seek immediate medical attention. A Material Safety Data Sheet (MSDS)

should be consulted before handling.

Conclusion
Methyl 2-(4-chlorophenyl)-2-methylpropanoate is a chemical intermediate with a foundation

in established organic chemistry principles. While comprehensive data is limited, this guide

provides the core physicochemical properties and a robust, proposed synthetic protocol based

on the Fischer-Speier esterification. This information serves as a valuable starting point for

researchers and professionals in drug development and chemical synthesis who may wish to

explore the potential of this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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